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Compound of Interest |

N-(2-
Compound Name: Bromobenzyloxycarbonyloxy)succi
nimide

Cat. No.: B139699

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of N-(2-
Bromobenzyloxycarbonyloxy)succinimide, a key reagent in synthetic organic chemistry,
particularly in the realm of peptide synthesis and as a protecting group for amines. While
specific quantitative solubility data for this compound in various organic solvents is not
extensively documented in publicly available literature, this guide offers qualitative solubility
information based on its chemical structure and common applications, alongside standardized
experimental protocols for determining its solubility.

Core Compound Information
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Identifier Value
1-(((2-

IUPAC Name bromobenzyl)oxy)carbonyl)oxy)pyrrolidine-2,5-
dione

2-Bromobenzyl succinimidyl carbonate, Z(2-Br)-

Synonyms oSu

CAS Number 128611-93-8[1][2]
Molecular Formula C12H10BrNO5[1][2]
Molecular Weight 328.13 g/mol [1][2]
Appearance White to off-white powder
Melting Point 105-108°CJ3]

Qualitative Solubility Assessment

Based on its application in solid-phase peptide synthesis (SPPS) and other organic reactions,
N-(2-Bromobenzyloxycarbonyloxy)succinimide is expected to be soluble in a range of polar
aprotic organic solvents. The succinimidyl ester group imparts reactivity, and the
benzyloxycarbonyl moiety influences its solubility profile.

Expected Qualitative Solubility:

e Highly Soluble: Dimethylformamide (DMF), Dichloromethane (DCM), Tetrahydrofuran (THF),
Acetonitrile (ACN), Acetone. These solvents are commonly used in peptide synthesis and for
dissolving activated esters.[4][5]

» Slightly Soluble to Insoluble: Diethyl ether, Hexanes, Toluene. These non-polar solvents are
generally poor solvents for polar compounds like N-(2-
Bromobenzyloxycarbonyloxy)succinimide.

e Aqueous Solubility: One source indicates solubility in water or 1% acetic acid.[3] However,
given the hydrolytic sensitivity of the succinimidyl ester, prolonged exposure to aqueous
media, especially under basic conditions, would lead to degradation.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.scbt.com/p/n-2-bromobenzyloxycarbonyloxy-succinimide-128611-93-8
https://www.scbt.com/zh/p/n-2-bromobenzyloxycarbonyloxy-succinimide-128611-93-8
https://www.scbt.com/p/n-2-bromobenzyloxycarbonyloxy-succinimide-128611-93-8
https://www.scbt.com/zh/p/n-2-bromobenzyloxycarbonyloxy-succinimide-128611-93-8
https://www.scbt.com/p/n-2-bromobenzyloxycarbonyloxy-succinimide-128611-93-8
https://www.scbt.com/zh/p/n-2-bromobenzyloxycarbonyloxy-succinimide-128611-93-8
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0686116.htm?N=United%20States
https://www.benchchem.com/product/b139699?utm_src=pdf-body
https://www.peptide.com/faqs/peptide-synthesis/
https://www.peptide.com/resources/solid-phase-peptide-synthesis/planning-a-peptide-synthesis/
https://www.benchchem.com/product/b139699?utm_src=pdf-body
https://www.benchchem.com/product/b139699?utm_src=pdf-body
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0686116.htm?N=United%20States
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

Quantitative Solubility Data

As of the latest literature review, specific quantitative solubility data (e.g., in g/L or mg/mL) for
N-(2-Bromobenzyloxycarbonyloxy)succinimide in common organic solvents has not been
published. The following table is provided as a template for researchers to populate with

experimentally determined values.

Organic Solvent

Temperature (°C)

Solubility (g/L)

Molar Solubility
(mol/L)

Dimethylformamide

25 Data not available Data not available
(DMF)
Dichloromethane ) )

25 Data not available Data not available
(DCM)
Tetrahydrofuran (THF) 25 Data not available Data not available
Acetonitrile (ACN) 25 Data not available Data not available
Ethyl Acetate 25 Data not available Data not available
Acetone 25 Data not available Data not available

Experimental Protocols for Solubility Determination

The following is a generalized protocol for determining the equilibrium solubility of a solid
compound like N-(2-Bromobenzyloxycarbonyloxy)succinimide in an organic solvent.

Gravimetric Method for Solubility Determination

This method involves preparing a saturated solution, separating the undissolved solid, and
determining the concentration of the solute in a known volume of the supernatant by
evaporating the solvent and weighing the residue.

Materials:
e N-(2-Bromobenzyloxycarbonyloxy)succinimide

» Selected organic solvent (e.g., DMF, DCM)
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Analytical balance

Vials with screw caps

Shaking incubator or magnetic stirrer

Syringe filters (0.2 pum, solvent-compatible)

Volumetric flasks and pipettes

Procedure:

Sample Preparation: Add an excess amount of N-(2-
Bromobenzyloxycarbonyloxy)succinimide to a vial containing a known volume of the
organic solvent. Ensure there is a visible amount of undissolved solid.

Equilibration: Seal the vials and place them in a shaking incubator at a constant temperature
(e.g., 25 °C) for 24-48 hours to ensure equilibrium is reached.

Phase Separation: Allow the vials to stand undisturbed for a sufficient time to allow the
undissolved solid to settle.

Filtration: Carefully withdraw an aliquot of the supernatant using a syringe and filter it through
a 0.2 um syringe filter into a pre-weighed, dry volumetric flask. This step is crucial to remove
any suspended solid particles.

Solvent Evaporation: The solvent from the volumetric flask is removed under reduced
pressure (e.g., using a rotary evaporator).

Mass Determination: The flask containing the dried residue is weighed. The mass of the
dissolved solid is determined by subtracting the initial mass of the empty flask.

Calculation: The solubility is calculated in g/L by dividing the mass of the residue by the
volume of the aliquot taken.

Visualization of Experimental and Logical
Workflows
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Workflow for Solubility Determination

The following diagram illustrates the key steps in the experimental determination of solubility.

Preparation

Add excess solute to known volume of solvent

Equilibration

Shake at constant temperature (24-48h)

Separation |& Analysis

Filter supernatant

'

Evaporate solvent from known volume of filtrate

'

Weigh residue

Calculate solubility (g/L)

Click to download full resolution via product page

Workflow for determining solubility.

Application in Peptide Synthesis: Amine Protection
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N-(2-Bromobenzyloxycarbonyloxy)succinimide serves as a reagent for introducing the 2-
bromobenzyloxycarbonyl (2-Br-Z) protecting group onto the N-terminus of an amino acid or
peptide. This is a crucial step in controlling the reaction sequence during peptide synthesis.

The diagram below illustrates the logical flow of using Z(2-Br)-OSu in a standard peptide

coupling cycle.

Amine Protection Step

Free Amine (on amino acid or peptide) N-(2-Bromobenzyloxycarbonyloxy)succinimide (Z(2-Br)-OSu)

Reaction in a suitable solvent (e.g., DMF)

N-terminally Protected Amino Acid/Peptide N-Hydroxysuccinimide (byproduct)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Solubility Profile of N-(2-
Bromobenzyloxycarbonyloxy)succinimide: A Technical Guide]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b139699#solubility-of-n-2-
bromobenzyloxycarbonyloxy-succinimide-in-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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